Cas no 1017450-45-1 (2-(4-methylpiperazin-1-yl)-2-pyridin-3-ylacetonitrile)

• Product Name: 2-(4-methylpiperazin-1-yl)-2-pyridin-3-ylacetonitrile
• CAS No: 1017450-45-1
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 1130387
• PubChem ID: 24276513
• Update Time: 2025-04-20

2-(4-methylpiperazin-1-yl)-2-pyridin-3-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazin-1-yl)-2-pyridin-3-ylacetonitrile
• (+/-)-(4-methylpiperazin-1-yl)(pyridin-3-yl)acetonitrile
• 2-(4-METHYLPIPERAZIN-1-YL)-2-(PYRIDIN-3-YL)ACETONITRILE
• SCHEMBL3638842
• 1017450-45-1
• ZOHRMSKZXAVFLO-UHFFFAOYSA-N
• MB08477
• AKOS014758190

• Inchi： 1S/C12H16N4/c1-15-5-7-16(8-6-15)12(9-13)11-3-2-4-14-10-11/h2-4,10,12H,5-8H2,1H3
• InChI Key： ZOHRMSKZXAVFLO-UHFFFAOYSA-N
• SMILES： N1(C(C#N)C2C=NC=CC=2)CCN(C)CC1

Computed Properties

• Exact Mass: 216.137497g/mol
• Monoisotopic Mass: 216.137497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 216.28g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 43.2Ų